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Compound of Interest

Compound Name: (-)-Curlone

CAS No.: 87440-60-6

Cat. No.: B12783721

Get Quote

Introduction: (-)-Curlone, a sesquiterpenoid found in various natural sources, including turmeric

(Curcuma longa), is a subject of interest for researchers in natural product chemistry and drug

development. Its chemical structure and purity are primarily determined through a combination

of spectroscopic techniques. This guide provides an in-depth overview of the nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data for (-)-Curlone, along with

the experimental protocols for their acquisition.

Spectroscopic Data of (-)-Curlone
The structural elucidation of (-)-Curlone is achieved through the combined interpretation of ¹H

NMR, ¹³C NMR, IR, and MS data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR (Proton NMR) Data:
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While a complete, tabulated ¹H NMR dataset for (-)-Curlone is not readily available in the

public domain, partial data for its synonym, β-turmerone, provides key insights into its proton

chemical shifts.

Proton
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-3 6.26 dd 2.0, 10.0

H-10 6.18 s -

H-6 5.74 d 10.2

H-2 5.60 dd 1.9, 10.2

Note: Data obtained for β-Turmerone in CD₃OD at 500 MHz[1]. The numbering of protons may

vary depending on the literature source.

¹³C NMR (Carbon NMR) Data:

A complete, tabulated ¹³C NMR dataset for (-)-Curlone is not consistently reported in publicly

available literature. However, based on its structure, the approximate chemical shift ranges for

the carbon atoms can be predicted. Ketonic carbonyl carbons typically appear in the range of

205-220 ppm, while alkene carbons show signals between 115-140 ppm. Aliphatic carbons

resonate in the upfield region of the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of (-)-Curlone is expected to show characteristic absorption bands for its ketone and

alkene functionalities.
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Wavenumber (cm⁻¹) Functional Group Vibration Mode

~1675 α,β-Unsaturated Ketone C=O Stretch

~1640 Alkene C=C Stretch

~3080 Alkene =C-H Stretch

2960-2850 Alkyl C-H Stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For (-)-Curlone (C₁₅H₂₂O), the molecular weight is 218.33 g/mol [2][3][4]. The

electron ionization (EI) mass spectrum shows a molecular ion peak and several fragment ions.

m/z Relative Abundance (%) Possible Fragment

218 ~20 [M]⁺

203 ~15 [M - CH₃]⁺

175 ~25 [M - C₃H₇]⁺

136 ~100 [C₉H₁₂O]⁺

93 ~40 [C₇H₉]⁺

43 ~50 [C₃H₇]⁺

Note: The relative abundances are approximate and can vary depending on the experimental

conditions.

Experimental Protocols
The following sections detail the general methodologies for acquiring the spectroscopic data of

sesquiterpenoids like (-)-Curlone.

NMR Spectroscopy Protocol
Sample Preparation:
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A few milligrams of the purified (-)-Curlone sample are dissolved in a deuterated solvent

(e.g., CDCl₃ or CD₃OD) in an NMR tube.

A small amount of a reference standard, such as tetramethylsilane (TMS), is added for

chemical shift calibration (δ = 0.00 ppm).

Data Acquisition:

¹H NMR spectra are typically recorded on a 400 MHz or higher field NMR spectrometer.

Standard pulse sequences are used to acquire one-dimensional (1D) ¹H spectra.

For complete structural assignment, two-dimensional (2D) NMR experiments such as COSY

(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) are performed.

¹³C NMR spectra are acquired on the same instrument, often using broadband proton

decoupling to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy Protocol
Sample Preparation:

Thin Film (for oils or liquids): A drop of the neat sample is placed between two salt plates

(e.g., NaCl or KBr) to create a thin film.

KBr Pellet (for solids): A small amount of the solid sample is ground with dry potassium

bromide (KBr) powder and pressed into a thin, transparent pellet.

Data Acquisition:

A background spectrum of the empty sample compartment (or the pure salt plates/KBr pellet)

is recorded first.

The sample is then placed in the spectrometer's beam path.

The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹. The instrument

software automatically subtracts the background spectrum from the sample spectrum to
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produce the final transmittance or absorbance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
Sample Preparation:

A dilute solution of the (-)-Curlone sample is prepared in a volatile organic solvent (e.g.,

hexane or ethyl acetate).

Data Acquisition:

The GC-MS instrument is equipped with a suitable capillary column (e.g., a non-polar

column like DB-5ms).

A small volume of the sample solution is injected into the heated injection port of the gas

chromatograph.

The oven temperature is programmed to ramp up over time to separate the components of

the sample based on their boiling points and interactions with the column's stationary phase.

As the separated components elute from the column, they enter the mass spectrometer.

The molecules are ionized (typically by electron impact, EI), and the resulting ions are

separated by their mass-to-charge ratio (m/z).

The mass spectrum for each component is recorded, allowing for identification by comparing

the fragmentation pattern to a spectral library (e.g., NIST).

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of (-)-
Curlone.
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Workflow for Spectroscopic Analysis of (-)-Curlone
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Workflow for the spectroscopic analysis of (-)-Curlone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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